Cas no 838893-06-4 ((5-phenylthiophen-3-yl)methanamine)

• Product Name: (5-phenylthiophen-3-yl)methanamine
• CAS No: 838893-06-4
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 3301583
• PubChem ID: 69129967
• Update Time: 2025-06-10

(5-phenylthiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-THIOPHENEMETHANAMINE, 5-PHENYL-
• (5-phenylthiophen-3-yl)methanamine
• C-(5-Phenylthiophen-3-yl)methylamine
• starbld0034130
• SCHEMBL4652653
• RTZWLTJYELLUSI-UHFFFAOYSA-N
• 838893-06-4
• F2147-5377
• AKOS022809825

• Inchi： 1S/C11H11NS/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-6,8H,7,12H2
• InChI Key： RTZWLTJYELLUSI-UHFFFAOYSA-N
• SMILES： C1SC(C2=CC=CC=C2)=CC=1CN

Computed Properties

• Exact Mass: 189.06122053Da
• Monoisotopic Mass: 189.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-phenylthiophen-3-yl)methanamine

Introduction to (5-Phenylthiophen-3-yl)methanamine (CAS No. 838893-06-4)

(5-Phenylthiophen-3-yl)methanamine, also known by its CAS number 838893-06-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of amines and is characterized by its unique structural features, which include a phenylthiophene moiety attached to a methylene group and an amine functional group. The combination of these structural elements endows (5-Phenylthiophen-3-yl)methanamine with a range of interesting properties that make it a valuable building block for various applications.

In recent years, the study of (5-Phenylthiophen-3-yl)methanamine has been driven by its potential in the development of novel pharmaceuticals and advanced materials. The compound's aromatic and heterocyclic nature provides a robust platform for chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the amine functional group can be readily derivatized through various chemical reactions, such as acylation, alkylation, and reductive amination, to produce a wide array of derivatives with diverse biological activities.

One of the key areas where (5-Phenylthiophen-3-yl)methanamine has shown promise is in the field of medicinal chemistry. Recent studies have explored its potential as a lead compound for the development of new drugs targeting various diseases. For example, researchers have investigated its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for central nervous system (CNS) drug discovery.

In addition to its pharmaceutical applications, (5-Phenylthiophen-3-yl)methanamine has also been studied for its potential in materials science. Its unique electronic properties and thermal stability make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The phenylthiophene moiety contributes to the compound's conjugation length, which can enhance charge transport and improve device performance. Furthermore, the amine functional group can be used to introduce additional functionalities or improve solubility, making it easier to process into thin films or other nanostructures.

The synthesis of (5-Phenylthiophen-3-yl)methanamine has been well-documented in the literature. One common approach involves the coupling of 5-bromothiophene with phenylboronic acid followed by reductive amination with formaldehyde and ammonia. This multi-step process yields high purity product with good yields, making it accessible for both academic research and industrial applications. The ease of synthesis and availability of starting materials further enhance its appeal as a versatile building block.

Recent advancements in computational chemistry have also contributed to our understanding of (5-Phenylthiophen-3-yl)methanamine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its electronic structure, conformational flexibility, and interactions with biological targets. These computational tools have helped guide experimental efforts by predicting optimal modifications that could enhance the compound's biological activity or material properties.

In conclusion, (5-Phenylthiophen-3-yl)methanamine (CAS No. 838893-06-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.